Cas no 2034256-30-7 (N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• CAS No: 2034256-30-7
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5550087
• PubChem ID: 91817725
• Update Time: 2025-05-22

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2034256-30-7
• N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide
• AKOS026693810
• N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-4-pyrazol-1-ylbenzenesulfonamide
• F6521-7586

• Inchi： 1S/C20H20N4O3S/c1-23-12-9-15-13-16(3-8-19(15)23)20(25)14-22-28(26,27)18-6-4-17(5-7-18)24-11-2-10-21-24/h2-13,20,22,25H,14H2,1H3
• InChI Key： HBGXPSWQWQIDFB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(NCC(C1C=CC2=C(C=CN2C)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 396.12561169g/mol
• Monoisotopic Mass: 396.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

Introduction to Compound CAS No 2034256-30-7: N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

The compound CAS No 2034256-30-7, known as N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of this compound is characterized by the presence of several key functional groups. The indole moiety, a heterocyclic aromatic ring system, contributes to the compound's stability and bioavailability. Additionally, the pyrazole group, another heterocyclic structure, enhances the molecule's ability to interact with biological targets. The sulfonamide group further adds versatility to the compound, making it a candidate for various chemical modifications and applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, the indole moiety has been shown to exhibit anti-inflammatory properties, while the pyrazole group enhances the compound's ability to cross cellular membranes, making it a promising candidate for drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced catalytic techniques has enabled chemists to optimize the synthesis pathway, ensuring high yields and purity. The incorporation of green chemistry principles in its production has also made it more environmentally friendly, aligning with current trends in sustainable chemical manufacturing.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its potential to bind with key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). These findings have paved the way for its use in rational drug design, where precise modifications can be made to improve efficacy and reduce side effects.

Moreover, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers are actively exploring its potential as a building block for functional materials with tailored properties.

In conclusion, CAS No 2034256-30-7 represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in advancing scientific knowledge and technological innovations.